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Abstract
This document provides detailed application notes and experimental protocols for the analysis

of downstream signaling pathways following treatment with SJ1008030 TFA, a potent and

selective PROTAC (Proteolysis Targeting Chimera) designed to induce the degradation of

Janus Kinase 2 (JAK2). As a JAK2 degrader, SJ1008030 TFA offers a powerful tool for

investigating the JAK-STAT signaling cascade and its role in various pathologies, particularly in

hematological malignancies like acute lymphoblastic leukemia (ALL). These protocols are

intended to guide researchers in the accurate assessment of SJ1008030 TFA's efficacy and its

impact on cellular signaling.

Introduction to SJ1008030 TFA and the JAK-STAT
Pathway
SJ1008030 TFA is a heterobifunctional molecule that simultaneously binds to JAK2 and an E3

ubiquitin ligase, leading to the ubiquitination and subsequent proteasomal degradation of the

JAK2 protein. This targeted protein degradation approach offers a distinct advantage over
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traditional small molecule inhibitors by eliminating the entire protein, thereby abrogating both its

kinase and scaffolding functions.

The JAK-STAT signaling pathway is a critical regulator of cellular proliferation, differentiation,

and survival. Cytokine or growth factor binding to their respective receptors induces receptor

dimerization and the activation of receptor-associated JAKs. Activated JAKs then

phosphorylate each other and the receptor, creating docking sites for Signal Transducer and

Activator of Transcription (STAT) proteins. STATs are subsequently phosphorylated by JAKs,

dimerize, and translocate to the nucleus to regulate the transcription of target genes.

Dysregulation of the JAK-STAT pathway is a hallmark of many cancers, making it a prime

target for therapeutic intervention.

By inducing the degradation of JAK2, SJ1008030 TFA is expected to lead to a potent and

sustained inhibition of the JAK-STAT pathway. This document outlines the experimental

procedures to quantify the degradation of JAK2 and to assess the downstream consequences

on the phosphorylation status of key signaling nodes like STAT3 and STAT5.

Data Presentation: Quantitative Analysis of
SJ1008030 TFA Activity
The following tables provide a structured format for presenting quantitative data on the effects

of SJ1008030 TFA treatment.

Table 1: Dose-Dependent Effects of SJ1008030 TFA on Cell Viability
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Cell Line
SJ1008030
TFA
Concentration

Incubation
Time (hours)

Cell Viability
(%)

IC50 (nM)

MHH-CALL-4 0 nM (Vehicle) 72 100 5.4

1 nM 72

10 nM 72

100 nM 72

1 µM 72

Additional Cell

Line
User-defined User-defined User-defined User-defined

Table 2: Dose-Dependent Degradation of JAK2 and Downstream Targets by SJ1008030 TFA
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Target Protein
SJ1008030
TFA
Concentration

Treatment
Time (hours)

Protein Level
(% of Vehicle)

DC50 (nM)

JAK2 0 nM (Vehicle) 24 100 32

1 nM 24

10 nM 24

100 nM 24

1 µM 24

p-JAK2

(Tyr1007/1008)
0 nM (Vehicle) 24 100

1 nM 24

10 nM 24

100 nM 24

1 µM 24

STAT3 0 nM (Vehicle) 24 100

1 nM 24

10 nM 24

100 nM 24

1 µM 24

p-STAT3

(Tyr705)
0 nM (Vehicle) 24 100

1 nM 24

10 nM 24

100 nM 24

1 µM 24

STAT5 0 nM (Vehicle) 24 100
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1 nM 24

10 nM 24

100 nM 24

1 µM 24

p-STAT5

(Tyr694)
0 nM (Vehicle) 24 100

1 nM 24

10 nM 24

100 nM 24

1 µM 24

DC50: Concentration resulting in 50% degradation of the target protein.

Table 3: Time-Course of JAK2 Degradation by SJ1008030 TFA

Treatment Time (hours)
SJ1008030 TFA
Concentration

JAK2 Protein Level (% of
Time 0)

0 100 nM 100

2 100 nM

4 100 nM

8 100 nM

12 100 nM

24 100 nM

Mandatory Visualizations
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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